2,5-dichloro-N-cyclopropylbenzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-cyclopropylbenzenesulfonamide
• InChI: InChI=1S/C9H9Cl2NO2S/c10-6-1-4-8(11)9(5-6)15(13,14)12-7-2-3-7/h1,4-5,7,12H,2-3H2
• InChI Key: DHHSAEJETFZGBV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C9H9Cl2NO2S
• Molecular Weight: 266.14 g/mol

Description

2,5-Dichloro-N-cyclopropylbenzenesulfonamide is an organic compound with the molecular formula C9H9Cl2NO2S It is a sulfonamide derivative, characterized by the presence of two chlorine atoms and a cyclopropyl group attached to a benzenesulfonamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-dichloro-N-cyclopropylbenzenesulfonamide typically involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with cyclopropylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The general reaction scheme is as follows:

$$\text{2,5-Dichlorobenzenesulfonyl chloride} + \text{Cyclopropylamine} \rightarrow \text{this compound} + \text{HCl}$$2,5-Dichlorobenzenesulfonyl chloride+Cyclopropylamine→this compound+HCl

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2,5-Dichloro-N-cyclopropylbenzenesulfonamide can undergo various chemical reactions, including:

Nucleophilic substitution: The chlorine atoms can be substituted by nucleophiles such as amines or thiols.

Oxidation: The sulfonamide group can be oxidized to form sulfonic acids.

Reduction: The compound can be reduced to form corresponding amines or other reduced derivatives.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium azide or potassium thiolate in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products Formed

Nucleophilic substitution: Formation of substituted sulfonamides.

Oxidation: Formation of sulfonic acids.

Reduction: Formation of amines or other reduced derivatives.

Scientific Research Applications

2,5-Dichloro-N-cyclopropylbenzenesulfonamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-cyclopropylbenzenesulfonamide involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or proteins by binding to their active sites, thereby blocking their activity. The exact molecular pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2,3-Dichloro-N-cyclopropylbenzenesulfonamide
• 2,5-Dichlorobenzenesulfonyl chloride
• 2,4-Dichlorobenzenesulfonyl chloride

Uniqueness

2,5-Dichloro-N-cyclopropylbenzenesulfonamide is unique due to the specific positioning of the chlorine atoms and the presence of the cyclopropyl group. These structural features confer distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.